Cas no 1797585-98-8 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide
• CAS No: 1797585-98-8
• MF: C₂₀H₂₃N₅OS
• MW: 381.494522333145
• CID: 5406183
• Update Time: 2025-06-30

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-3-phenylsulfanylpropanamide
• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C20H23N5OS/c21-14-18-20(23-10-9-22-18)25-11-6-16(7-12-25)15-24-19(26)8-13-27-17-4-2-1-3-5-17/h1-5,9-10,16H,6-8,11-13,15H2,(H,24,26)
• InChI Key： YGSNYMMESOTXBJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)CCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide

Introduction to N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide (CAS No. 1797585-98-8)

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1797585-98-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide is characterized by the presence of several key functional groups, including a piperidine ring, a cyanopyrazine moiety, and a phenylsulfanyl group. These structural elements contribute to the compound's ability to interact with various biological targets, thereby influencing its potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The piperidine ring in N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide is known to enhance binding affinity to certain protein targets, making it a valuable scaffold for drug design. Additionally, the cyanopyrazine moiety has been shown to possess inhibitory properties against various enzymes and receptors, further highlighting its potential as a pharmacological agent.

One of the most compelling aspects of this compound is its ability to exhibit dual functionality due to the presence of both the phenylsulfanyl group and the piperidine ring. The phenylsulfanyl group is particularly noteworthy for its role in enhancing solubility and bioavailability, which are critical factors in drug development. This feature allows the compound to be more effectively absorbed and utilized by the body, potentially leading to improved therapeutic outcomes.

Recent studies have demonstrated that N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide exhibits significant activity against certain cancer cell lines. The compound has been shown to inhibit the growth and proliferation of tumor cells by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. These findings are particularly promising given the increasing demand for targeted therapies that can selectively eliminate cancer cells while minimizing side effects.

Furthermore, research has indicated that N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide may have potential applications in the treatment of inflammatory diseases. The compound has been observed to reduce inflammation by modulating the activity of cytokines and other inflammatory mediators. This mechanism of action aligns with current trends in pharmacological research, which emphasize the importance of targeting inflammation as a means of treating various chronic diseases.

The synthesis of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyanopyrazine moiety into the piperidine ring is a critical step in the synthesis, as it significantly influences the compound's biological activity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3-(phenylsulfanyl)propanamide (CAS No. 1797585-98-8) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the piperidine ring, cyanopyrazine moiety, and phenylsulfanyl group, contribute to its ability to modulate various biological pathways associated with diseases such as cancer and inflammation. Ongoing research continues to explore new applications for this compound, further solidifying its importance in drug discovery and development.